![molecular formula C8H16Cl2N4O B6279536 rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine dihydrochloride, cis CAS No. 2307776-49-2](/img/no-structure.png)
rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine dihydrochloride, cis
Description
This compound, with the CAS Number 2307776-49-2, is also known by its IUPAC name, ( (2R,3R)-2- (5-methyl-4H-1,2,4-triazol-3-yl)tetrahydrofuran-3-yl)methanamine dihydrochloride . It has a molecular weight of 255.15 . The compound is typically stored at 4 degrees Celsius and is usually in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H14N4O.2ClH/c1-5-10-8(12-11-5)7-6(4-9)2-3-13-7;;/h6-7H,2-4,9H2,1H3,(H,10,11,12);2*1H/t6-,7-;;/m1…/s1 . This code provides a detailed description of the molecule’s structure and stereochemistry.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not available in the current literature.Safety and Hazards
The compound has several safety warnings associated with it. It has the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to wash thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine dihydrochloride, cis involves the synthesis of the oxolane ring followed by the addition of the triazole ring and the amine group. The final step involves the formation of the dihydrochloride salt.", "Starting Materials": [ "5-methyl-1H-1,2,4-triazole", "2,3-epoxypropanol", "Methanamine", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Synthesis of oxolane ring", "5-methyl-1H-1,2,4-triazole is reacted with 2,3-epoxypropanol in the presence of sodium hydroxide to form racemic mixture of (2R,3R)- and (2S,3S)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol", "Step 2: Addition of triazole ring", "The racemic mixture of (2R,3R)- and (2S,3S)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-ol is reacted with methanamine in the presence of hydrochloric acid to form racemic mixture of (2R,3R)- and (2S,3S)-rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine", "Step 3: Formation of dihydrochloride salt", "The racemic mixture of (2R,3R)- and (2S,3S)-rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine is treated with hydrochloric acid in ethanol to form rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine dihydrochloride, cis" ] } | |
CAS RN |
2307776-49-2 |
Product Name |
rac-[(2R,3R)-2-(5-methyl-4H-1,2,4-triazol-3-yl)oxolan-3-yl]methanamine dihydrochloride, cis |
Molecular Formula |
C8H16Cl2N4O |
Molecular Weight |
255.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
